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Compound of Interest

Compound Name: Boc-His(Trt)-OH

Cat. No.: B557146 Get Quote

Application Notes and Protocols: Boc-His(Trt)-
OH
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the proper handling, weighing, and

utilization of Nα-Boc-Nτ-Trityl-L-histidine (Boc-His(Trt)-OH), a critical building block in solid-

phase peptide synthesis (SPPS). Adherence to these protocols is essential to ensure

experimental accuracy, safety, and the preservation of the reagent's integrity.

Product Information and Specifications
Boc-His(Trt)-OH is a derivative of the amino acid L-histidine, where the α-amino group is

protected by a tert-butyloxycarbonyl (Boc) group and the imidazole side chain is protected by a

trityl (Trt) group.[1][2] This dual protection strategy is fundamental for its application in Boc-

chemistry SPPS, preventing unwanted side reactions and racemization during peptide chain

elongation.[1][2][3]
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Property Value References

CAS Number 32926-43-5 [4][5][6][7]

Molecular Formula C₃₀H₃₁N₃O₄ [4][5][6][8]

Molecular Weight 497.58 g/mol [4][5][6]

Appearance White to off-white solid/powder [4][8][9]

Purity
≥95% to ≥99.84% (method

dependent)
[1][4][7][9][10]

Melting Point ~130°C (decomposes) [5][6]

Optical Rotation
[α]20/D +12.5 ± 1.0°, c = 1% in

methanol
[6][9]

Storage and Handling
Proper storage and handling are crucial to maintain the stability and purity of Boc-His(Trt)-OH.

Storage Conditions:

Powder:

Long-term: -20°C for up to 3 years.[4]

Mid-term: 2-8°C or 4°C for up to 2 years.[4][6][10][11][12]

In Solvent:

-80°C for up to 6 months.[4]

-20°C for up to 1 month.[4]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to

aliquot solutions upon preparation.[4][7][13]

Handling Precautions:
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Boc-His(Trt)-OH is a combustible solid.[12][14]

Keep away from heat and sources of ignition.[8]

Handle in a well-ventilated area.

Use appropriate personal protective equipment (PPE), including gloves, safety goggles

(eyeshields), and a dust mask (e.g., N95 type).[8][12][14]

Avoid breathing dust.[8]

Wash hands thoroughly after handling.[8]

In case of contact, wash skin with soap and plenty of water. For eye contact, flush with water

as a precaution.[8]

Weighing and Solution Preparation Protocol
Accurate weighing and proper dissolution are critical first steps for successful experiments. Due

to the hygroscopic nature of the compound in some solvents, swift and precise actions are

necessary.

Protocol for Weighing and Dissolution:

Equilibration: Before opening, allow the Boc-His(Trt)-OH container to equilibrate to room

temperature to prevent condensation of atmospheric moisture onto the cold powder.

Weighing:

Perform weighing in a chemical fume hood.

Use an analytical balance with a draft shield.

Use a clean, dry weighing paper or boat.

Quickly transfer the desired amount of powder and record the exact mass.

Close the main container tightly immediately after dispensing.
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Dissolution:

Transfer the weighed powder to an appropriate glass vial.

Add the desired volume of a suitable solvent (see solubility table below).

For solvents like DMSO, where the compound is highly soluble but hygroscopic, use newly

opened or anhydrous grade solvent.[4]

If necessary, use sonication to aid dissolution.[4]

Once dissolved, cap the vial tightly. If not for immediate use, aliquot and store at the

recommended temperature.[4]

Solubility Data:

Solvent Solubility Notes References

DMSO
100 mg/mL (200.97

mM)

Requires sonication.

Use newly opened

DMSO as it is

hygroscopic.

[4]

DMF Soluble
A common solvent for

peptide synthesis.
[1]

NMP Soluble
A common solvent for

peptide synthesis.
[1]

Chloroform Slightly Soluble [10]

The following diagram illustrates the workflow for proper weighing and dissolution of Boc-
His(Trt)-OH.
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Workflow: Weighing and Dissolution of Boc-His(Trt)-OH
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Caption: Workflow for weighing and dissolving Boc-His(Trt)-OH.
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Application in Boc-SPPS
Boc-His(Trt)-OH is a key reagent for incorporating histidine into a peptide sequence using the

Boc solid-phase peptide synthesis (SPPS) methodology. The Trt group provides acid-labile

protection for the imidazole side chain, preventing side reactions during coupling, while the Boc

group provides temporary protection of the N-terminus.[1][2][15]

General Boc-SPPS Cycle Protocol:

This protocol outlines the general steps for coupling an amino acid, such as Boc-His(Trt)-OH,

to a resin-bound peptide chain.

Resin Preparation: Start with a suitable resin (e.g., Merrifield, Wang) with the N-terminal Boc

group removed from the preceding amino acid.

Neutralization: Neutralize the resin-bound peptide's N-terminal amine salt. This is typically

done by washing with a solution of 10% diisopropylethylamine (DIEA) in dichloromethane

(DCM).[15]

Amino Acid Activation:

Dissolve Boc-His(Trt)-OH (typically 3 equivalents) and a coupling agent (e.g., HBTU, 3

equivalents) in a suitable solvent like DMF.[15]

Add an activator base, such as DIEA (6 equivalents), to the amino acid solution.[15]

Allow the mixture to pre-activate for a few minutes. To minimize potential racemization of

histidine, avoid prolonged pre-activation times.[15]

Coupling:

Add the activated amino acid solution to the neutralized resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature.[15]

Monitor the completion of the reaction using a qualitative test, such as the Kaiser test.[15]
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Washing: After complete coupling, wash the resin thoroughly with DMF and DCM to remove

excess reagents and byproducts.[15]

Boc Deprotection:

Remove the N-terminal Boc group from the newly added histidine residue by treating the

resin with a solution of trifluoroacetic acid (TFA) in DCM (e.g., 50% TFA in DCM).[15]

This step prepares the peptide-resin for the next coupling cycle.

Cycle Repetition: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

Final Cleavage and Deprotection: Once the peptide synthesis is complete, the peptide is

cleaved from the resin, and all side-chain protecting groups (including the Trt group) are

removed simultaneously using a strong acid cocktail, commonly 95% TFA with scavengers

like water and triisopropylsilane (TIS).[1][15]

The following diagram illustrates the logical flow of a single coupling cycle in Boc-SPPS.
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Logical Flow of a Boc-SPPS Coupling Cycle
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Caption: Logical flow of a single coupling cycle in Boc-SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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